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Compound of Interest

Compound Name: SID 26681509

Cat. No.: B10754729

For Immediate Reference: Treat SID 26681509 as a hazardous chemical waste. Due to the
absence of specific safety data, a cautious approach is mandatory to ensure the safety of
laboratory personnel and to minimize environmental impact.

This document provides detailed guidance on the proper handling and disposal of the
cathepsin L inhibitor, SID 26681509. The information is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the known quantitative data for SID 26681509 is presented in the table below.
This information is crucial for safe handling and storage.
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Property Value

N-[(1,1-Dimethylethoxy)carbonyl]-L-tryptophan-
Chemical Name 2-[[[2-[(2-ethylphenyl)amino]-2-
oxoethyl]Jthio]carbonyllhydrazide

Molecular Formula C27H33Ns50sS
Molecular Weight 539.65 g/mol
Purity >97%

CAS Number 958772-66-2
Physical Appearance White solid
Storage Temperature -20°C

Soluble to 50 mM in DMSO and to 10 mM in

Solubility thanol
ethano

Experimental Protocols: Safe Handling and Use

Given that a specific Safety Data Sheet (SDS) for SID 26681509 is not publicly available,
standard laboratory procedures for handling potent, biologically active small molecules should
be strictly followed.

Personal Protective Equipment (PPE):

o Wear a standard laboratory coat, safety glasses with side shields, and nitrile gloves.

» Due to the high potency of this inhibitor, consider double-gloving.

Handling:

« Handle the solid compound in a chemical fume hood to avoid inhalation of any dust particles.
e When preparing solutions, perform all dilutions and aliquoting within a chemical fume hood.

» Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.
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Storage of Solutions:
o Store stock solutions in tightly sealed vials at -20°C or -80°C to maintain stability.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Proper Disposal Procedures

As a precautionary measure, all waste containing SID 26681509, including pure compound,
solutions, and contaminated labware, should be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol:
e Segregation of Waste:

o Do not mix SID 26681509 waste with non-hazardous laboratory waste.

o Maintain separate, clearly labeled waste containers for solid and liquid waste.
 Liquid Waste Disposal (e.g., DMSO or ethanol solutions):

o Collect all liquid waste containing SID 26681509 in a dedicated, leak-proof, and chemically
compatible container.

o The container should be clearly labeled as "Hazardous Waste: SID 26681509 in [Solvent
Name]".

o Do not pour any solutions containing this compound down the drain.
¢ Solid Waste Disposal:

o Place any unused solid SID 26681509 in a sealed container and label it as "Hazardous
Waste: Solid SID 26681509".

o Contaminated labware, such as pipette tips, microfuge tubes, and gloves, should be
collected in a designated, lined biohazard or chemical waste bin.
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¢ Decontamination of Glassware:

o Reusable glassware should be decontaminated by rinsing with a suitable solvent (e.qg.,
ethanol) to remove any residual compound.

o Collect the solvent rinsate as hazardous liquid waste.

o After the initial solvent rinse, wash the glassware with an appropriate laboratory detergent

and water.
o Waste Pickup:

o Follow your institution's specific procedures for the collection and disposal of hazardous

chemical waste.

o Ensure all waste containers are properly sealed and labeled before scheduling a pickup
with your institution's Environmental Health and Safety (EHS) department.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of SID 26681509 waste.
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SID 26681509 Disposal Workflow
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Caption: Disposal workflow for SID 26681509.

By adhering to these procedures, you contribute to a safe and compliant laboratory
environment. Always consult your institution's specific safety and disposal guidelines.

« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for SID
26681509]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b10754729#sid-26681509-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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